Cas no 408359-97-7 (Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl-)

• Product Name: Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl-
• CAS No: 408359-97-7
• MF: C₂₃H₂₄BNO₂
• MW: 357.25316619873
• CID: 2826556
• PubChem ID: 12118590
• Update Time: 2025-07-21

Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 408359-97-7
• Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl-
• G79442
• DTXSID90477883
• [4-(5,5-Dimethyl[1,3,2]dioxaborinan-2-yl)phenyl]diphenylamine
• SB83664
• 4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-N,N-DIPHENYLANILINE
• (4-(5,5-dimethyl[1,3,2]dioxaborinan-2-yl)phenyl)diphenylamine

• Inchi： 1S/C23H24BNO2/c1-23(2)17-26-24(27-18-23)19-13-15-22(16-14-19)25(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-16H,17-18H2,1-2H3
• InChI Key： VKRFLXKOJWGSOJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N(C2C=CC=CC=2)C2C=CC=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 357.1900092g/mol
• Monoisotopic Mass: 357.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl-

Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl- (CAS No. 408359-97-7): A Comprehensive Overview in Modern Chemical Biology

Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl-, identified by its CAS number 408359-97-7, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound represents a fascinating intersection of boron chemistry and aromatic amine derivatives, showcasing potential applications in the development of novel therapeutic agents and advanced material sciences.

The molecular structure of Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl- features a benzene ring substituted with an N,N-diphenyl group at the amino position and a boronic acid moiety linked through a 5,5-dimethyl-1,3,2-dioxaborinan-2-yl group. This unique architecture endows the compound with distinctive chemical properties that make it particularly valuable for various synthetic applications.

In recent years, boron-containing compounds have emerged as pivotal players in medicinal chemistry due to their ability to interact with biological targets in novel ways. The boronic acid group in Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl- serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura coupling. This reaction is widely employed in the synthesis of complex organic molecules and has been instrumental in the development of numerous pharmaceuticals.

The N,N-diphenyl substitution at the amino group enhances the electron density on the benzene ring, making it more susceptible to electrophilic aromatic substitution reactions. This property is particularly useful in designing molecules with specific biological activities. Furthermore, the dimethyl-substituted dioxaborinan-2-yl group contributes to the steric and electronic environment of the molecule, influencing its reactivity and binding affinity towards biological targets.

Recent studies have highlighted the potential of Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl- in the development of targeted therapeutics. Its ability to undergo facile cross-coupling reactions has been leveraged to create libraries of novel compounds for drug discovery. These libraries have been screened for activities against various disease-related targets, including enzymes and receptors involved in cancer progression.

The compound's structural features also make it an attractive candidate for materials science applications. Boron-containing polymers and materials exhibit unique properties such as high thermal stability and electrical conductivity. The incorporation of Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl- into these materials could lead to the development of advanced functional materials with applications in electronics and energy storage.

In conclusion, Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl- (CAS No. 408359-97-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable building block for synthetic chemistry and a promising candidate for future research endeavors.